Cas no 2138397-04-1 (1-(5-chloropyridin-3-yl)methyl-1H-pyrazol-4-amine)

1-(5-Chloropyridin-3-yl)methyl-1H-pyrazol-4-amine is a heterocyclic compound featuring a pyrazole core substituted with an amino group at the 4-position and a (5-chloropyridin-3-yl)methyl moiety at the 1-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both pyridine and pyrazole rings enhances its ability to participate in hydrogen bonding and metal coordination, making it a versatile intermediate in synthetic chemistry. The chlorine substituent on the pyridine ring further increases its electrophilic character, facilitating selective functionalization. Its well-defined molecular architecture and stability under standard conditions make it suitable for further derivatization in drug discovery and material science research.

1-(5-chloropyridin-3-yl)methyl-1H-pyrazol-4-amine structure

2138397-04-1 structure

Product Name:1-(5-chloropyridin-3-yl)methyl-1H-pyrazol-4-amine

CAS No:2138397-04-1

MF:C₉H₉ClN₄

MW:208.64755988121

CID:6524186

PubChem ID:165479511

Update Time:2025-06-07

1-(5-chloropyridin-3-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-(5-chloropyridin-3-yl)methyl-1H-pyrazol-4-amine
- 1-[(5-chloropyridin-3-yl)methyl]-1H-pyrazol-4-amine
- EN300-1112777
- 2138397-04-1
- Inchi： 1S/C9H9ClN4/c10-8-1-7(2-12-3-8)5-14-6-9(11)4-13-14/h1-4,6H,5,11H2
- InChI Key： IEXXLBKLGNZGFH-UHFFFAOYSA-N
- SMILES： ClC1=CN=CC(=C1)CN1C=C(C=N1)N

Computed Properties

Exact Mass: 208.0515740g/mol
Monoisotopic Mass: 208.0515740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 56.7Å²

1-(5-chloropyridin-3-yl)methyl-1H-pyrazol-4-amine Pricemore >>

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